Cas no 1396892-12-8 ((2E)-3-phenyl-N-(2-{[6-(1H-pyrrol-1-yl)pyridazin-3-yl]amino}ethyl)prop-2-enamide)

• Product Name: (2E)-3-phenyl-N-(2-{[6-(1H-pyrrol-1-yl)pyridazin-3-yl]amino}ethyl)prop-2-enamide
• CAS No: 1396892-12-8
• MF: C₁₉H₁₉N₅O
• MW: 333.387063264847
• CID: 5365513
• Update Time: 2025-07-16

(2E)-3-phenyl-N-(2-{[6-(1H-pyrrol-1-yl)pyridazin-3-yl]amino}ethyl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• 3-Phenyl-N-[2-[[6-(1H-pyrrol-1-yl)-3-pyridazinyl]amino]ethyl]-2-propenamide
• (2E)-3-phenyl-N-(2-{[6-(1H-pyrrol-1-yl)pyridazin-3-yl]amino}ethyl)prop-2-enamide

• Inchi： 1S/C19H19N5O/c25-19(11-8-16-6-2-1-3-7-16)21-13-12-20-17-9-10-18(23-22-17)24-14-4-5-15-24/h1-11,14-15H,12-13H2,(H,20,22)(H,21,25)
• InChI Key： SUMIOFJAPCHOJK-UHFFFAOYSA-N
• SMILES： C(NCCNC1=NN=C(N2C=CC=C2)C=C1)(=O)C=CC1=CC=CC=C1

Experimental Properties

• Density: 1.19±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 679.9±55.0 °C(Predicted)
• pka: 14.75±0.46(Predicted)

Additional information on (2E)-3-phenyl-N-(2-{[6-(1H-pyrrol-1-yl)pyridazin-3-yl]amino}ethyl)prop-2-enamide

Introduction to (2E)-3-phenyl-N-(2-{[6-(1H-pyrrol-1-yl)pyridazin-3-yl]amino}ethyl)prop-2-enamide (CAS No. 1396892-12-8)

(2E)-3-phenyl-N-(2-{[6-(1H-pyrrol-1-yl)pyridazin-3-yl]amino}ethyl)prop-2-enamide (CAS No. 1396892-12-8) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound, also known as Pyrrolopyridazine Derivative, is characterized by its unique structural features, including a pyrrole and pyridazine ring system, which contribute to its biological activity and pharmacological properties.

The chemical structure of (2E)-3-phenyl-N-(2-{[6-(1H-pyrrol-1-yl)pyridazin-3-yl]amino}ethyl)prop-2-enamide is defined by its conjugated double bonds and aromatic rings, which are crucial for its binding affinity to specific biological targets. The presence of the phenyl group and the pyrrole and pyridazine rings provides a rigid and planar structure, enhancing its ability to interact with protein targets. This compound has been extensively studied for its potential as a lead molecule in drug discovery, particularly in the treatment of various diseases such as cancer, neurodegenerative disorders, and inflammatory conditions.

Recent research has highlighted the importance of (2E)-3-phenyl-N-(2-{[6-(1H-pyrrol-1-yl)pyridazin-3-yl]amino}ethyl)prop-2-enamide in modulating key signaling pathways involved in cell proliferation and apoptosis. Studies have shown that this compound can selectively inhibit the activity of certain kinases, such as PI3K and mTOR, which are frequently dysregulated in cancer cells. By targeting these kinases, (2E)-3-phenyl-N-(2-{[6-(1H-pyrrol-1-yl)pyridazin-3-yl]amino}ethyl)prop-2-enamide can effectively suppress tumor growth and enhance the sensitivity of cancer cells to chemotherapy.

In addition to its anti-cancer properties, (2E)-3-phenyl-N-(2-{[6-(1H-pyrrol-1-yl)pyridazin-3-yl]amino}ethyl)prop-2-enamide has also shown promise in neurodegenerative diseases. Research has demonstrated that this compound can protect neurons from oxidative stress and prevent the aggregation of toxic proteins such as α-synuclein, which is implicated in Parkinson's disease. The neuroprotective effects of (2E)-3-phenyl-N-(2-{[6-(1H-pyrrol-1-yl)pyridazin-3-yl]amino}ethyl)prop-2-enamide are attributed to its ability to modulate intracellular signaling pathways and reduce inflammation.

The pharmacokinetic properties of (2E)-3-phenyl-N-(2-{[6-(1H-pyrrol-1-yl)pyridazin-3-yl]amino}ethyl)prop-2-enamide have been extensively evaluated in preclinical studies. These studies have shown that the compound exhibits good oral bioavailability and a favorable pharmacokinetic profile, making it suitable for further development as a therapeutic agent. Additionally, the compound has demonstrated low toxicity and good safety margins in animal models, which are essential considerations for drug development.

Several clinical trials are currently underway to assess the safety and efficacy of (2E)-3-phenyl-N-(2-{[6-(1H-pyrrol-1-y l)pyridazin - 3 - yl ] amino } eth yl ) prop - 2 - en amide in various disease settings. Preliminary results from these trials have been encouraging, with the compound showing significant therapeutic benefits in patients with advanced cancers and neurodegenerative disorders. The ongoing clinical trials aim to further validate these findings and explore the full potential of this compound as a novel therapeutic agent.

In conclusion, (2E)-3 - phen yl - N - ( 2 - { [ 6 - ( 1 H - pyrro l - 1 - yl ) pyri d azine - 3 - yl ] amino } eth yl ) prop - 2 - en amide (CAS No. 1396892 - 1 2 - 8 ) represents a promising lead molecule with diverse biological activities and therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development in drug discovery and clinical research. As ongoing studies continue to uncover new insights into its mechanisms of action and potential therapeutic uses, this compound is poised to play a significant role in advancing medical treatments for various diseases.